Cas no 161771-75-1 (PidotiMod Diketopiperazine-6-propanoic Acid)

• Product Name: PidotiMod Diketopiperazine-6-propanoic Acid
• CAS No: 161771-75-1
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 854936
• PubChem ID: 127258860
• Update Time: 2025-05-22

PidotiMod Diketopiperazine-6-propanoic Acid Chemical and Physical Properties

Names and Identifiers

• PidotiMod Diketopiperazine-6-propanoic Acid
• 3-((6S,8aR)-5,8-dioxo-hexahydro-1H-thiazolo[3,4-a]pyrazin-6-yl)propanoic acid
• Pidotimod Diketopipe
• PidotiMod IMp.X
• PidotiMod IMpurity X
• Pidotimod Impurity 7
• Pidotimod Impurity X1
• Hexahydro-5,8-dioxo-3H-thiazolo[3,4-a]pyrazine-6-propanoic Acid
• 3H-Thiazolo[3,4-a]pyrazine-6-propanoic acid,-hexahydro-5,8-dioxo
• 3-((6S,8aR)-5,8-dioxohexahydro-1H-thiazolo[3,4-a]pyrazin-6-yl)propanoic acid
• PidotiMod Diketopiperazine-6-propanoic Acid 3-((6S,8aR)-5,8-dioxo-hexahydro-1H-thiazolo[3,4-a]pyrazin-6-yl)propanoic acid
• 161771-75-1
• 3-(5,8-dioxohexahydro-3H-thiazolo[3,4-a]pyrazin-6-yl)propanoic acid
• 3-(5,8-Dioxohexahydro-1H-thiazolo[3,4-a]pyrazin-6-yl)propanoic acid
• 3H-Thiazolo[3,4-a]pyrazine-6-propanoic acid, hexahydro-5,8-dioxo-
• F78336
• 3-{5,8-dioxo-hexahydro-1H-[1,3]thiazolo[3,4-a]pyrazin-6-yl}propanoic acid
• 3-(5,8-dioxo-3,6,7,8a-tetrahydro-1H-[1,3]thiazolo[3,4-a]pyrazin-6-yl)propanoic acid

• Inchi： 1S/C9H12N2O4S/c12-7(13)2-1-5-9(15)11-4-16-3-6(11)8(14)10-5/h5-6H,1-4H2,(H,10,14)(H,12,13)
• InChI Key： SIHJCGBZTATYLB-UHFFFAOYSA-N
• SMILES： S1CN2C(C(CCC(=O)O)NC(C2C1)=O)=O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.54
• Melting Point: NA
• Boiling Point: 658.0±55.0 °C at 760 mmHg
• Flash Point: 351.7±31.5 °C
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

PidotiMod Diketopiperazine-6-propanoic Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on PidotiMod Diketopiperazine-6-propanoic Acid

PidotiMod Diketopiperazine-6-propanoic Acid: A Comprehensive Overview

Diketopiperazines (DKPs) are a class of cyclic dipeptides that have garnered significant attention in the fields of chemistry, biology, and pharmacology due to their diverse biological activities and potential applications in drug development. Among these, PidotiMod Diketopiperazine-6-propanoic Acid (CAS No. 161771-75-1) has emerged as a particularly interesting compound, with its unique structural features and promising therapeutic potential.

The compound PidotiMod Diketopiperazine-6-propanoic Acid is a derivative of diketopiperazines, which are formed through the cyclization of two amino acids. This specific compound incorporates a propanoic acid group, which adds to its structural complexity and functional diversity. Recent studies have highlighted the importance of such modifications in enhancing the bioavailability and pharmacological activity of DKPs.

One of the key areas of research surrounding PidotiMod Diketopiperazine-6-propanoic Acid is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through modulation of key signaling pathways, such as the mitochondrial pathway and the MAPK/ERK pathway.

In addition to its anticancer properties, PidotiMod Diketopiperazine-6-propanoic Acid has also shown promise in the treatment of neurodegenerative diseases. Research indicates that this compound may protect against oxidative stress and inflammation, two key factors contributing to conditions like Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The synthesis of PidotiMod Diketopiperazine-6-propanoic Acid involves a multi-step process that combines traditional peptide synthesis techniques with modern chemical engineering methods. Recent advancements in green chemistry have enabled more efficient and environmentally friendly production methods, reducing the overall cost and ecological footprint of this compound.

Another area of interest is the role of PidotiMod Diketopiperazine-6-propanoic Acid in immunomodulation. Studies have shown that this compound can modulate immune responses by activating specific immune cells and cytokines, making it a potential candidate for immunotherapy applications.

Despite its numerous potential applications, further research is needed to fully understand the pharmacokinetics, toxicity profile, and long-term effects of PidotiMod Diketopiperazine-6-propanoic Acid in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development into a clinically viable therapeutic agent.

In conclusion, PidotiMod Diketopiperazine-6-propanoic Acid represents a compelling example of how natural products can be modified and optimized for therapeutic use. With its unique chemical structure and diverse biological activities, this compound holds great promise for addressing unmet medical needs in oncology, neurology, and immunology.